Cas no 313661-79-9 (10-Norparvulenone)

• Product Name: 10-Norparvulenone
• CAS No: 313661-79-9
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 5047615
• Update Time: 2025-10-30

10-Norparvulenone Chemical and Physical Properties

Names and Identifiers

• 10-Norparvulenone
• 4,8-dihydroxy-7-(hydroxymethyl)-6-methoxy-3,4-dihydro-2H-naphthalen-1-one
• 3,4-dihydro-4,8-dihydroxy-7-(hydroxymethyl)-6-methoxy-1(2H)-naphthalenone
• MLS004711975
• MEGxm0_000227
• SMR003474898

• Inchi： 1S/C12H14O5/c1-17-10-4-6-8(14)2-3-9(15)11(6)12(16)7(10)5-13/h4,8,13-14,16H,2-3,5H2,1H3
• InChI Key： NXSUIALRPVXVTA-UHFFFAOYSA-N
• SMILES： OC1C2C=C(C(CO)=C(C=2C(CC1)=O)O)OC

Computed Properties

• Exact Mass: 238.08412354 g/mol
• Monoisotopic Mass: 238.08412354 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 238.24
• XLogP3: 0.2
• Topological Polar Surface Area: 87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 10-Norparvulenone

Exploring the Properties and Applications of 10-Norparvulenone (CAS No 313661-79-9)

10-Norparvulenone, identified by the CAS registry number CAS No 313661-79-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of norbornenones, which are bicyclic structures with a ketone functional group. The unique structure of 10-Norparvulenone contributes to its diverse chemical properties and potential applications in drug design and material science.

The synthesis of 10-Norparvulenone has been extensively studied, with researchers employing various methods such as Diels-Alder reactions and ring-opening strategies to achieve this compound efficiently. Recent advancements in catalytic asymmetric synthesis have further enhanced the production process, making it more environmentally friendly and cost-effective. These developments underscore the importance of CAS No 313661-79-9 in modern chemical research.

In terms of chemical properties, 10-Norparvulenone exhibits notable stability under physiological conditions, making it a promising candidate for drug delivery systems. Its ability to form stable complexes with certain biomolecules has been leveraged in the development of novel therapeutic agents. For instance, studies have shown that derivatives of CAS No 313661-79-9 can interact with specific protein targets, potentially leading to innovative treatments for diseases such as cancer and neurodegenerative disorders.

The pharmacokinetic profile of 10-Norparvulenone is another area of active research. Preclinical studies indicate that this compound has favorable bioavailability and low toxicity, which are critical factors for its translation into clinical applications. Additionally, its ability to penetrate cellular membranes efficiently suggests potential use in targeted drug delivery systems.

Beyond pharmacology, CAS No 313661-79-9 has found applications in materials science due to its rigid bicyclic structure. Researchers have explored its use as a building block for constructing advanced materials with tailored mechanical and electronic properties. For example, polymers incorporating 10-Norparvulenone strong> derivatives have shown enhanced thermal stability and mechanical strength, opening new avenues for their use in high-performance composites.

In recent years, there has been growing interest in the green chemistry aspects of synthesizing and utilizing CAS No 313661-79-9 strong>. Scientists are investigating sustainable methods to produce this compound using renewable feedstocks and energy-efficient processes. Such efforts align with global initiatives to reduce environmental impact while maintaining high standards of chemical innovation.

The structural versatility of 10-Norparvulenone strong> also makes it an attractive molecule for exploring supramolecular chemistry concepts. Its ability to form self-assembled structures under specific conditions has implications for the design of nanomaterials and molecular sensors.

In conclusion, CAS No 313661-79-9 strong>, or < strong >10-Norparvulenone strong>, stands out as a multifaceted compound with applications spanning drug discovery, materials science, and green chemistry. Ongoing research continues to uncover new potential uses for this compound, solidifying its role as an important entity in contemporary chemical research.